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Compound of Interest

Compound Name: 3-Phenoxy-1-propanol

Cat. No.: B1346799 Get Quote

An In-depth Technical Guide to 3-Phenoxy-1-propanol (CAS: 6180-61-6)

This guide provides a comprehensive overview of 3-Phenoxy-1-propanol (CAS: 6180-61-6),

tailored for researchers, scientists, and professionals in drug development. It covers the core

physicochemical properties, safety and toxicological data, industrial applications, and detailed

experimental protocols for synthesis and analysis.

Physicochemical Properties
3-Phenoxy-1-propanol is a colorless to pale yellow liquid organic compound belonging to the

class of ether alcohols.[1] Its structure, featuring both a hydrophilic hydroxyl group and a

hydrophobic aromatic moiety, gives it amphiphilic properties.[1] This makes it a versatile

solvent and intermediate in various applications.
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Property Value Source(s)

CAS Number 6180-61-6 [2]

Molecular Formula C₉H₁₂O₂ [2][3]

Molecular Weight 152.19 g/mol [2][3]

IUPAC Name 3-phenoxypropan-1-ol [2]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point
250.2 °C @ 760 mmHg 153 °C

@ 23 mmHg
[3]

Density 1.08 - 1.1 g/cm³ [3]

Flash Point 105 °C (221 °F) [3]

Refractive Index 1.520 - 1.53 [3]

logP 1.93 [3]

Solubility

Miscible with ethanol, acetone,

and ethyl acetate; some

solubility in water.

[1]

Toxicology and Safety Data
According to the Globally Harmonized System (GHS), 3-Phenoxy-1-propanol is classified as

an irritant and harmful if swallowed.[2][4] The toxicological properties of this compound have

not been thoroughly investigated.[3][4] Standard precautions for handling laboratory chemicals

should be observed.
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Hazard Class & Category GHS Statement Source(s)

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed [4]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation [2][4]

Serious Eye Damage/Irritation

(Category 2A)

H319: Causes serious eye

irritation
[2][4]

STOT, Single Exposure

(Category 3)

H335: May cause respiratory

irritation
[2][4]

Handling and First Aid:

Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-

impermeable gloves, and ensure adequate ventilation.[3][4][5]

In case of contact:

Eyes: Rinse cautiously with water for several minutes and consult a physician.[4]

Skin: Wash off with soap and plenty of water.[4]

Inhalation: Move the person into fresh air.[4][5]

Ingestion: Rinse mouth with water and consult a physician. Do not induce vomiting.[4][5]

Fire Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Industrial and Research Applications
The unique properties of 3-Phenoxy-1-propanol make it a valuable component in a wide

range of products.

Cosmetics and Personal Care: It is widely used as a preservative, a solvent for other

ingredients, and as a fragrance fixative in creams, lotions, and perfumes.[1][6]
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Pharmaceuticals: The compound serves as a preservative booster and solvent in topical

medications and oral care products.[1][6]

Coatings and Adhesives: It acts as an effective solvent for a variety of resins, making it

useful in the formulation of paints, inks, and adhesives.[7]

Chemical Synthesis: As a building block, it is used as an intermediate in the synthesis of

more complex molecules.[1][7]

Cleaning Products: Its ability to dissolve oils and fats makes it a useful component in both

industrial and household cleaning formulations.[6][7]

Agrochemicals: In agricultural products, it can function as an emulsifier or solvent.[1]

Textiles: It is used as a dye carrier to ensure even distribution in fabrics and leather.[6]

Chemical Synthesis and Quality Control
The primary synthesis of 3-Phenoxy-1-propanol is typically achieved via a nucleophilic

substitution reaction.[1] Quality control relies on standard analytical techniques to ensure purity

and identity.

Figure 1: Synthesis and Quality Control Workflow
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Figure 1: Synthesis and Quality Control Workflow
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A common method for preparing 3-Phenoxy-1-propanol involves the alkylation of phenol.[1]

The diagram below illustrates a representative reaction pathway.

Figure 2: Representative Synthesis Route
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Figure 2: Representative Synthesis Route

Experimental Protocols
Protocol: Synthesis of 3-Phenoxy-1-propanol
This protocol is a representative laboratory-scale procedure based on the Williamson ether

synthesis, a common method for preparing such compounds.[1]

Reagents and Equipment:
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Phenol

3-chloro-1-propanol

Sodium hydroxide (NaOH) pellets

Anhydrous ethanol (solvent)

Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Separatory funnel, distillation apparatus

Procedure:

1. In a round-bottom flask equipped with a magnetic stirrer, dissolve a specific molar

equivalent of sodium hydroxide in anhydrous ethanol under gentle warming until fully

dissolved to form sodium ethoxide.

2. Add one molar equivalent of phenol to the flask and stir for 15-20 minutes.

3. Attach a reflux condenser and add 1.1 molar equivalents of 3-chloro-1-propanol dropwise

to the reaction mixture.

4. Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by

Thin Layer Chromatography (TLC).

5. After completion, cool the mixture to room temperature.

6. Remove the ethanol solvent using a rotary evaporator.

7. Add deionized water to the residue to dissolve the sodium chloride byproduct.

8. Transfer the mixture to a separatory funnel and extract the organic phase using diethyl

ether (3x volumes).

9. Combine the organic extracts, wash with a brine solution, and dry over anhydrous sodium

sulfate.
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10. Filter to remove the drying agent and concentrate the organic phase under reduced

pressure.

11. Purify the resulting crude oil via vacuum distillation to yield pure 3-Phenoxy-1-propanol.

Protocol: Purity Analysis by Reverse-Phase HPLC
This protocol outlines a method for analyzing the purity of 3-Phenoxy-1-propanol, adapted

from established analytical methodologies for similar compounds.[8]

Instrumentation and Reagents:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Analytical Column: Newcrom R1 or equivalent C18 reverse-phase column.[8]

Mobile Phase A: Deionized water with 0.1% formic acid (for MS compatibility).[8]

Mobile Phase B: Acetonitrile (MeCN) with 0.1% formic acid.[8]

3-Phenoxy-1-propanol standard and sample for analysis.

Procedure:

1. Standard Preparation: Prepare a stock solution of 3-Phenoxy-1-propanol standard at 1.0

mg/mL in acetonitrile. Prepare a working standard at 0.1 mg/mL by diluting the stock

solution with the mobile phase.

2. Sample Preparation: Accurately weigh and dissolve the 3-Phenoxy-1-propanol sample to

a final concentration of approximately 0.1 mg/mL in the mobile phase.

3. Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 25 °C
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UV Detection Wavelength: 260 nm

Gradient Program:

0-2 min: 5% B

2-15 min: Linear gradient from 5% to 95% B

15-18 min: Hold at 95% B

18-19 min: Return to 5% B

19-25 min: Re-equilibration at 5% B

4. Analysis:

1. Inject a blank (mobile phase) to establish a baseline.

2. Inject the standard solution to determine the retention time and peak area.

3. Inject the sample solution.

4. Calculate the purity of the sample by comparing the peak area of the main component

to the total area of all peaks in the chromatogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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